3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4-one
• InChI: InChI=1S/C12H17N3O/c16-12-11-8-13-6-5-9(11)7-14-15(12)10-3-1-2-4-10/h7,10,13H,1-6,8H2
• InChI Key: PSDYVNRMOCVFEL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=C(CCNC3)C=N2

Description

3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one is a bicyclic heterocyclic compound featuring a pyridazinone core fused with a tetrahydropyridine ring. The cyclopentyl substituent at the 3-position distinguishes it from related analogs. This compound shares structural similarities with pyrimidinone- and pyridazine-based derivatives, which are explored for diverse therapeutic targets, including BET inhibitors, GPR119 agonists, and sigma ligands .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction of cyclopentanone with hydrazine hydrate can form the cyclopentyl hydrazone intermediate, which can then undergo further cyclization with suitable reagents to form the desired pyridazinone ring system.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This often includes the use of catalysts, controlled temperature, and pressure conditions, as well as purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups can be introduced or modified.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Core Heterocycle Variations

The pyridazinone core (two adjacent nitrogen atoms in the six-membered ring) contrasts with pyrimidinone (two nitrogen atoms at positions 1 and 3) or thieno-fused analogs. These differences influence electronic properties, hydrogen-bonding capacity, and target selectivity:

• Pyridazinone Core: Present in the target compound, it may enhance binding to kinases or receptors requiring specific dipole interactions.
• Pyrimidinone Core: Found in GPR119 modulators (e.g., 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one), this core is associated with metabolic disease targets (EC50: 50 nM–14 µM) .
• Thieno-Pyrimidinone Core: Used in sigma ligands, this fused system increases lipophilicity and CNS penetration .

Table 1: Core Structure Comparison

Core Type	Example Compound	Biological Target	Key Activity/EC50	Reference
Pyridazinone	Target compound	Undisclosed	Undisclosed
Pyrimidinone	5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one	GPR119	50 nM–14 µM
Thieno-Pyrimidinone	SAR-optimized BET inhibitors	BRD3 (BET protein)	Sub-µM affinity

Substituent Effects

The 3-cyclopentyl group in the target compound is compared to substituents in analogs:

Position and Size of Substituents

• 3-Cyclopentyl : Introduces a hydrophobic, alicyclic moiety that may enhance membrane permeability and target selectivity.
• 6- or 7-Substituted Benzyl : Found in GPR119 modulators (e.g., 7-benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one, CAS 62458-96-2), these groups increase steric bulk and aromatic interactions, improving potency (EC50: ~50 nM) .

Table 2: Substituent Impact on Molecular Properties

Compound	Substituent	Molecular Formula	Molecular Weight	LogP (Predicted)	Key Property
Target compound	3-Cyclopentyl	C12H17N3O	219.29	~2.5	High lipophilicity
7-Benzyl-pyrido[3,4-d]pyrimidin-4(3H)-one	7-Benzyl	C14H15N3O	241.30	~3.0	Enhanced potency
2-Amino-pyrido[3,4-d]pyrimidin-4(3H)-one	2-Amino	C7H10N4O	166.18	~0.8	Improved solubility

Table 3: Activity Comparison by Target

Compound Class	Example	Target	Key Activity	Reference
Pyridazinone analogs	Target compound	Undisclosed	Undisclosed
Pyrimidinone GPR119 agonists	7-Benzyl-pyrido[3,4-d]pyrimidin-4-one	GPR119	EC50: 50 nM–14 µM
BET inhibitors	CRCM5484	BRD3	IC50: <1 µM

Biological Activity

3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one is a compound of interest due to its potential biological activities, particularly in pharmacology. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound features a complex bicyclic structure that includes a pyridazine moiety. Its molecular formula is $C_{14}H_{16}N_4O$ with a molecular weight of 256.31 g/mol. The specific arrangement of atoms within this structure contributes to its biological properties.

Research has indicated that compounds similar to 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one often exhibit activity through several mechanisms:

• Kinase Inhibition : Many derivatives of pyridazine compounds have been shown to inhibit various kinases, which are crucial in cell signaling pathways related to cancer progression. For instance, triazolo-pyridazine derivatives have demonstrated significant inhibitory effects against c-Met kinase in cancer cell lines .
• Cytotoxic Effects : In vitro studies have revealed that certain derivatives exhibit cytotoxicity against cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer). For example, compounds structurally related to 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one have shown IC50 values in the low micromolar range .

Biological Activity Data

Compound	Target	IC50 (μM)	Activity
12e	c-Met Kinase	0.090	Significant inhibition
12e	A549 Cells	1.06 ± 0.16	Cytotoxic
12e	MCF-7 Cells	1.23 ± 0.18	Cytotoxic
12e	HeLa Cells	2.73 ± 0.33	Cytotoxic

Case Studies

• Cytotoxicity in Cancer Models : A study evaluated the cytotoxic effects of various pyridazine derivatives on multiple cancer cell lines. The results indicated that compounds with similar structures to 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one significantly inhibited cell proliferation and induced apoptosis in A549 and MCF-7 cells .
• Structure-Activity Relationship (SAR) : The SAR analysis revealed that modifications at specific positions on the pyridazine ring could enhance or diminish biological activity. Substituents at the C5 and C6 positions were particularly influential in determining the selectivity and potency against various targets .

Therapeutic Implications

The promising biological activities of 3-Cyclopentyl-5,6,7,8-tetrahydropyrido[3,4-d]pyridazin-4(3H)-one suggest potential therapeutic applications in oncology. Its ability to inhibit key kinases involved in tumor growth and survival pathways positions it as a candidate for further development as an anticancer agent.